Cas no 108129-32-4 (1H-Benzimidazole-4,7-diol,2-methyl-)

• Product Name: 1H-Benzimidazole-4,7-diol,2-methyl-
• CAS No: 108129-32-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 127818
• PubChem ID: 13972368
• Update Time: 2025-04-18

1H-Benzimidazole-4,7-diol,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diol,2-methyl-
• 1H-Benzimidazole-4,7-diol,2-methyl-(9CI)
• 2-methyl-1H-benzimidazole-4,7-diol
• 2-methyl-1H-benzo[d]imidazole-4,7-diol
• 108129-32-4
• SCHEMBL2266881

• Inchi： 1S/C8H8N2O2/c1-4-9-7-5(11)2-3-6(12)8(7)10-4/h2-3,11-12H,1H3,(H,9,10)
• InChI Key： NROLWYXCNABYFL-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=C1NC(C)=N2)O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.1Ų